Cas no 865249-68-9 (N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide)
N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
- N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide
- F1374-0095
- SR-01000012094-1
- N-(5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide
- AKOS024607689
- SR-01000012094
- N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
- 865249-68-9
-
- Inchi: 1S/C17H12ClN3O4/c18-11-6-2-1-5-10(11)16-20-21-17(25-16)19-15(22)14-9-23-12-7-3-4-8-13(12)24-14/h1-8,14H,9H2,(H,19,21,22)
- InChI Key: NXEQCMFZARMAPA-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C1=NN=C(NC(C2COC3C=CC=CC=3O2)=O)O1
Computed Properties
- Exact Mass: 357.0516336g/mol
- Monoisotopic Mass: 357.0516336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 483
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 86.5Ų
N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1374-0095-2μmol |
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide |
865249-68-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1374-0095-5μmol |
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide |
865249-68-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1374-0095-10μmol |
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide |
865249-68-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1374-0095-20μmol |
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide |
865249-68-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1374-0095-1mg |
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide |
865249-68-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1374-0095-2mg |
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide |
865249-68-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1374-0095-3mg |
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide |
865249-68-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1374-0095-4mg |
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide |
865249-68-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1374-0095-5mg |
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide |
865249-68-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1374-0095-10mg |
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide |
865249-68-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
Recent Advances in the Study of N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS: 865249-68-9)
The compound N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS: 865249-68-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxadiazole and benzodioxine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in preclinical models.
One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Researchers have identified its interaction with certain enzyme targets, which may underlie its therapeutic effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a class of enzymes involved in inflammatory responses. The study utilized advanced crystallography techniques to map the binding interactions, providing valuable insights for further structural optimization.
In addition to its enzymatic modulation, recent preclinical evaluations have highlighted the compound's potential in addressing unmet medical needs. A series of in vivo studies conducted in 2024 revealed its efficacy in reducing pathological markers in models of chronic inflammatory diseases. These findings were corroborated by pharmacokinetic analyses, which indicated favorable bioavailability and tissue distribution profiles. Such results position this compound as a promising candidate for further clinical development.
Another notable advancement is the exploration of synthetic routes for large-scale production of N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide. Recent patents and technical reports describe innovative methodologies that enhance yield and purity while reducing environmental impact. These developments are critical for transitioning from laboratory-scale synthesis to industrial production, ensuring a sustainable supply for future clinical trials.
Despite these promising developments, challenges remain in fully understanding the compound's safety profile and potential off-target effects. Ongoing toxicology studies aim to address these concerns, with preliminary data suggesting a manageable risk-benefit ratio. Furthermore, computational modeling approaches are being employed to predict and mitigate any adverse interactions, thereby guiding the design of next-generation derivatives.
In conclusion, the body of research surrounding N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS: 865249-68-9) continues to expand, offering exciting prospects for its application in medicine. The integration of structural biology, pharmacology, and synthetic chemistry has provided a robust foundation for its development. Future studies will likely focus on translational research, bridging the gap between preclinical findings and clinical applications, ultimately paving the way for novel therapeutic interventions.
865249-68-9 (N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)